![molecular formula C18H13Br2N B1317670 4-Bromo-N-(4-bromophenyl)-N-phenylaniline CAS No. 81090-53-1](/img/structure/B1317670.png)
4-Bromo-N-(4-bromophenyl)-N-phenylaniline
Overview
Description
The compound “4-Bromo-N-(4-bromophenyl)-N-phenylaniline” is a dibrominated diphenyl amine derivative . It was first synthesized by Galatis & Megaloikonomos in 1934 via the direct bromination of diphenylamine . The structure was corroborated by Crounse & Raiford in 1945 in their study of the hydrolysis of the benzoyl derivative .
Synthesis Analysis
The compound was first synthesized by the direct bromination of diphenylamine . More recently, halogenated diphenylamines have been prepared by copper-catalyzed coupling reactions .Molecular Structure Analysis
The molecule is characterized by a “propeller blade” disposition of the benzene rings about the bridging nitrogen atom . There is no intermolecular hydrogen bonding, although there are significant intermolecular Br···Br contacts .Physical And Chemical Properties Analysis
The compound has a molecular weight of 459.2 g/mol . It has a density of 1.4±0.1 g/cm³, a boiling point of 517.9±45.0 °C at 760 mmHg, and a flash point of 267.0±28.7 °C . It has 1 hydrogen bond acceptor, 0 hydrogen bond donors, and 6 freely rotating bonds .Scientific Research Applications
Anticancer Properties
4-Bromo-N-(4-bromophenyl)-N-phenylaniline and its derivatives have been researched for their anticancer properties. For instance, a novel bromophenol derivative, containing a similar moiety, exhibited significant anticancer activities against human lung cancer cell lines. Studies showed its potential to block cell proliferation and induce apoptosis through various cellular mechanisms, including the deactivation of the PI3K/Akt pathway and activation of the MAPK signaling pathway (Guo et al., 2018).
Potential in SARS-CoV-2 Treatment
Structural and computational studies of α-aminophosphonates, closely related to this compound, showed promise in designing potent reagents against SARS-CoV-2. These compounds demonstrated good binding energies towards specific SARS-CoV-2 proteins, indicating their potential in antiviral drug development (Alkhimova et al., 2021).
Application in Polymer Science
A study on fluorinated poly(aryl ether) containing a 4-bromophenyl pendant group, a structure similar to this compound, revealed its application in polymer science. The study suggested its use as a candidate polymeric electrolyte membrane for fuel cells, owing to its excellent thermal, oxidative, and dimensional stability, combined with reasonable proton conductivity (Liu et al., 2006).
Mechanism of Action
Target of Action
4,4’-Dibromotriphenylamine, also known as 4-Bromo-N-(4-bromophenyl)-N-phenylaniline, is primarily used as a hole transport material in the field of semiconductors . The compound’s primary targets are the semiconductor devices where it facilitates the movement of positive charge carriers (holes).
Mode of Action
In the context of semiconductors, 4,4’-Dibromotriphenylamine acts as a hole transport material. It interacts with its targets by facilitating the movement of holes, which are essentially spaces in an atom’s valence band where an electron could exist. When an electron moves from a valence band to a conduction band, it leaves a hole behind. 4,4’-Dibromotriphenylamine aids in the movement of these holes, thereby contributing to the overall electrical conductivity of the semiconductor .
Biochemical Pathways
As a hole transport material, 4,4’-Dibromotriphenylamine doesn’t directly participate in biochemical pathways. Instead, it plays a crucial role in the electronic pathways within semiconductor devices. By facilitating the movement of holes, it influences the flow of electric current and the overall performance of the device .
Pharmacokinetics
For instance, its ability to distribute throughout a device and facilitate hole transport is a key aspect of its function .
Result of Action
The primary result of 4,4’-Dibromotriphenylamine’s action is the improved performance of semiconductor devices. By effectively transporting holes, it enhances the electrical conductivity of the device, which can lead to more efficient operation of electronic devices .
Action Environment
The action of 4,4’-Dibromotriphenylamine is influenced by various environmental factors within the semiconductor device, such as temperature, electric field, and the presence of other materials. For instance, its hole transport efficiency can be affected by temperature changes. Moreover, its stability and efficacy can be influenced by the manufacturing process and the specific design of the semiconductor device .
properties
IUPAC Name |
4-bromo-N-(4-bromophenyl)-N-phenylaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13Br2N/c19-14-6-10-17(11-7-14)21(16-4-2-1-3-5-16)18-12-8-15(20)9-13-18/h1-13H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIGVOJUDEQXKII-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N(C2=CC=C(C=C2)Br)C3=CC=C(C=C3)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13Br2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50544606 | |
Record name | 4-Bromo-N-(4-bromophenyl)-N-phenylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50544606 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
403.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
81090-53-1 | |
Record name | 4-Bromo-N-(4-bromophenyl)-N-phenylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50544606 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,4'-Dibromotriphenylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Can 4,4'-Dibromotriphenylamine be utilized in the synthesis of polymers, and if so, what are the properties of the resulting materials?
A1: Yes, 4,4'-Dibromotriphenylamine serves as a valuable building block in polymer synthesis. [, ] It readily participates in Suzuki polycondensation reactions, where its bromine atoms act as reactive sites for coupling with boronic acid derivatives. This reaction allows the incorporation of 4,4'-Dibromotriphenylamine into the polymer backbone, influencing the final material's properties. For instance, when reacted with appropriate co-monomers, it yields conjugated polymers exhibiting bright red colors and solubility in common organic solvents. [] These characteristics make such polymers potentially useful in organic electronics and optoelectronic devices.
Q2: How does 4,4'-Dibromotriphenylamine interact with methylammonium lead iodide (MAPbI3), and what impact does this interaction have on perovskite solar cell performance?
A2: Research indicates that 4,4'-Dibromotriphenylamine can interact with MAPbI3 through a combination of Lewis acid-base interactions and cation-π interactions. [] This interaction forms a protective layer on the perovskite surface, effectively passivating it. As a result, the thermal and moisture stability of MAPbI3-based perovskite solar cells is significantly improved. This protection arises from the suppressed escape of iodide and methylamine, even at elevated temperatures and humidity. [] The passivation also contributes to enhanced power conversion efficiency, demonstrating the potential of 4,4'-Dibromotriphenylamine as a post-treatment agent for perovskite solar cells.
Q3: Can 4,4'-Dibromotriphenylamine undergo dimerization reactions, and what are the conditions and products of such reactions?
A3: Yes, 4,4'-Dibromotriphenylamine can be dimerized in the presence of Tungsten hexachloride (WCl6). [] This reaction proceeds through a mechanism involving electron transfer and the formation of a radical cation intermediate. Hydrolysis of the reaction mixture yields N,N,N',N'-tetrakis(4-bromophenyl)-[1,1'-biphenyl]-4,4'-diamine, the dimerization product, with a yield of 60%. [] This reaction highlights the versatility of 4,4'-Dibromotriphenylamine as a starting material for synthesizing more complex molecules with potentially useful properties.
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